Methyl Heptadecanoate
Methyl Heptadecanoate
Methyl heptadecanoate is a fatty acid methyl ester.
Brand Name:
Vulcanchem
CAS No.:
1731-92-6
VCID:
VC0153840
InChI:
InChI=1S/C18H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-2/h3-17H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCC(=O)OC
Molecular Formula:
C18H36O2
Molecular Weight:
284.5 g/mol
Methyl Heptadecanoate
CAS No.: 1731-92-6
Reference Standards
VCID: VC0153840
Molecular Formula: C18H36O2
Molecular Weight: 284.5 g/mol
| CAS No. | 1731-92-6 |
|---|---|
| Product Name | Methyl Heptadecanoate |
| Molecular Formula | C18H36O2 |
| Molecular Weight | 284.5 g/mol |
| IUPAC Name | methyl heptadecanoate |
| Standard InChI | InChI=1S/C18H36O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20-2/h3-17H2,1-2H3 |
| Standard InChIKey | HUEBIMLTDXKIPR-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCC(=O)OC |
| Canonical SMILES | CCCCCCCCCCCCCCCCC(=O)OC |
| Appearance | Unit:1 gramSolvent:nonePurity:99%Physical solid |
| Melting Point | 30.0 °C |
| Description | Methyl heptadecanoate is a fatty acid methyl ester. |
| Synonyms | Margaric Acid Methyl Ester; Methyl Margarate; NSC 97364; Heptadecanoic Acid Methyl Ester |
| Reference | 1. X. Persson et al. “Rapid measurement of plasma free fatty acid concentration and isotopic enrichment using LC/MS” Journal of Lipid Research, Vol.51(9) pp. 2761-2765, 20102. B. Vlaeminck et al. “Rumen odd and branched chain fatty acids in relation to in vitro rumen volatile fatty acid productions and dietary characteristics ofincubated substrates” Journal of Animal Physiology and Animal Nutrition, Vol. 88 pp. 401-411, 20043. H. Eltahlawy, J. Buckner, S. Foster “Evidence for two-step regulation of pheromone biosynthesis by the pheromone biosynthesis-activating neuropeptidein the moth Heliothis virescens” Arch Insect Biochem Physiol, Vol. 64(3) pp. 120-130, 2007 |
| PubChem Compound | 15609 |
| Last Modified | Nov 11 2021 |
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